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Compound of Interest

Compound Name: SB-328437

Cat. No.: B1680828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of stock

solutions of SB-328437 using Dimethyl Sulfoxide (DMSO) as a solvent. SB-328437 is a potent

and selective antagonist of the C-C chemokine receptor 3 (CCR3), playing a crucial role in

studying inflammatory pathways.[1][2]

Introduction to SB-328437
SB-328437 is a non-peptide antagonist that selectively targets the CCR3 receptor with high

affinity, exhibiting an IC50 of approximately 4 nM.[2] This selectivity makes it a valuable tool for

investigating the roles of CCR3 in various physiological and pathological processes, including

allergic inflammation and eosinophil-mediated disorders.[1][3][4] It effectively blocks cellular

responses induced by CCR3 ligands such as eotaxin, eotaxin-2, and MCP-4, including calcium

mobilization and chemotaxis.[1]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of SB-328437 is essential for accurate

stock solution preparation.
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Property Value Reference

Molecular Formula C₂₁H₁₈N₂O₅ [1][5]

Molecular Weight 378.38 g/mol [1][5]

Appearance Solid powder [1]

Purity ≥98% (HPLC) [5]

CAS Number 247580-43-4 [1][5]

Solubility and Stock Solution Concentrations
SB-328437 exhibits excellent solubility in DMSO, allowing for the preparation of high-

concentration stock solutions.

Solvent Maximum Concentration Reference

DMSO 100 mM (37.84 mg/mL) [5]

For ease of use, the following table provides the required mass of SB-328437 to prepare

common stock solution concentrations.

Desired Stock
Concentration

Volume of DMSO
Mass of SB-328437
Required (for MW = 378.38)

10 mM 1 mL 3.78 mg

20 mM 1 mL 7.57 mg

50 mM 1 mL 18.92 mg

100 mM 1 mL 37.84 mg

Note: Always refer to the batch-specific molecular weight provided on the product's certificate

of analysis for the most accurate calculations.
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Experimental Protocol: Preparation of a 10 mM SB-
328437 Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of SB-328437 in DMSO.

Materials:

SB-328437 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Calibrated analytical balance

Micropipettes and sterile, filtered pipette tips

Procedure:

Equilibration: Allow the vial of SB-328437 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on an analytical balance. Carefully weigh 3.78 mg of SB-328437
powder into the vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the SB-328437
powder.

Dissolution: Cap the vial tightly and vortex or sonicate at room temperature until the powder

is completely dissolved, resulting in a clear solution. Gentle warming can be used to aid

dissolution if necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[5][6] Store the aliquots at -20°C

for long-term storage (stable for up to 6 months) or at 4°C for short-term use (days to

weeks).[1][5] Some suppliers recommend storage at -80°C for up to 6 months.[6] Protect the

solution from light.[2][6]
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Diagrams
Experimental Workflow

Workflow for Preparing SB-328437 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing and storing SB-328437 stock

solutions.
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Signaling Pathway

Simplified Signaling Pathway of SB-328437 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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